Cas no 91034-92-3 ( )

• Product Name: &nbsp
• CAS No: 91034-92-3
• MF: C₁₆H₁₄O₂S
• MW: 270.346163272858
• CID: 995542
• PubChem ID: 299248
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-dibenzothiophen-2-ylbutanoic acid
• 4-(2-dibenzothienyl)butyric acid
• DTXSID20305822
• NSC-171720
• AKOS024338516
• 2-DIBENZOTHIOPHENEBUTYRIC ACID
• NSC171720
• 2-Dibenzothiophenebutanoic acid
• SCHEMBL9193177
• 91034-92-3
• 4-(dibenzo[b,d]thiophen-2-yl)butanoic acid
•  

• Inchi： 1S/C16H14O2S/c17-16(18)7-3-4-11-8-9-15-13(10-11)12-5-1-2-6-14(12)19-15/h1-2,5-6,8-10H,3-4,7H2,(H,17,18)
• InChI Key： FMTLTRCPMNZQGB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C(C=CC1=2)CCCC(=O)O

Computed Properties

• Exact Mass: 270.071
• Monoisotopic Mass: 270.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 485°C at 760 mmHg
• Flash Point: 247.1°C
• Refractive Index: 1.705
• PSA: 65.54000
• LogP: 4.46180